Cas no 58087-11-9 (Quinoline, 2,4,6-trimethyl-8-(methylthio)-)

• Product Name: Quinoline, 2,4,6-trimethyl-8-(methylthio)-
• CAS No: 58087-11-9
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 343141
• PubChem ID: 12249212
• Update Time: 2025-04-19

Quinoline, 2,4,6-trimethyl-8-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2,4,6-trimethyl-8-(methylthio)-
• 2,4,6-trimethyl-8-methylsulfanylquinoline
• DTXSID20482329
• 58087-11-9

• Inchi： 1S/C13H15NS/c1-8-5-11-9(2)7-10(3)14-13(11)12(6-8)15-4/h5-7H,1-4H3
• InChI Key： GOUVVKOUBFWQFG-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(C)=CC2=C(C)C=C(C)N=C21

Computed Properties

• Exact Mass: 217.09265
• Monoisotopic Mass: 217.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89